Cas no 394-47-8 (2-Fluorobenzonitrile)

• Product Name: 2-Fluorobenzonitrile
• CAS No: 394-47-8
• MF: C₇H₄FN
• MW: 121.111764907837
• MDL: MFCD00001773
• CID: 37213
• PubChem ID: 67855
• Update Time: 2025-04-18

2-Fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzonitrile
• FLUOROBENZONITRILE
• O-FLUOROBENZONITRILE
• Benzonitrile, o-fluoro-
• o-Cyanofluorobenzene
• o-Fluorobenzonitrile 2-Fluorobenzonitrile
• 2-Fluorbenzonitril
• 1-Fluoro-2-cyanobenzene
• 2-Fluorobenzenenitrile
• 1-CYANO-2-FLUOROBENZENE
• 2-cyanofluorobenzene
• 2-fluorobenzenecarbonitrile
• 2-FLUOROBENZONITRIL
• 2-fluoro-benzonitrile
• 2-fluorocyanobenzene
• Benzonitrile,2-fluoro
• Benzonitrile,o-fluoro
• Benzonitrile, 2-fluoro-
• GDHXJNRAJRCGMX-UHFFFAOYSA-N
• 2-fluorobezonitrile
• 2-fluorbenzonitrile
• 2-flurobenzonitrile
• NSC88278
• o-fluoro benzonitrile
• PubChem1578
• 2-fluoro benzonitrile
• W-106429
• 2-FLUORO-BENZOIC ACID-NITRILE
• AC-2971
• C2EJ9H4G6R
• EINECS 206-897-7
• AM20040364
• BP-11233
• MFCD00001773
• FT-0612414
• F0220
• CS-W013567
• NSC 88278
• UNII-C2EJ9H4G6R
• AKOS001171792
• NCIOpen2_001363
• NS00043188
• F0001-1108
• 394-47-8
• DTXSID6059942
• PS-9225
• InChI=1/C7H4FN/c8-7-4-2-1-3-6(7)5-9/h1-4
• EN300-15277
• NSC-88278
• SCHEMBL100446
• Z57899716
• 2-Fluorobenzonitrile, 98%
• 2,6-Dimethyl-4-hydroxypiperidine; 2,6-Dimethyl-piperidin-4-ol; 2,6-Lupetidin-4-ol; 4-Hydroxy-2,6-dimethylpiperidine
• DB-013235
• DTXCID1039630
• STK801407
• FF23418
• 206-897-7
• 2-Cyanofluorobenzene;2-Fluorocyanobenzene;o-Cyanofluorobenzene

• MDL： MFCD00001773
• Inchi： 1S/C7H4FN/c8-7-4-2-1-3-6(7)5-9/h1-4H
• InChI Key： GDHXJNRAJRCGMX-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C#N
• BRN： 2042184

Computed Properties

• Exact Mass: 121.03300
• Monoisotopic Mass: 121.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 1.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.116 g/mL at 25 °C(lit.)
• Melting Point: 35 - 37
• Boiling Point: 103°C/35mmHg(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.505(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 23.79000
• LogP: 1.69738
• Solubility: Not available
• Vapor Pressure: 0.5±0.3 mmHg at 25°C

2-Fluorobenzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39-S36/37/39
• Hazardous Material Identification：
• TSCA：T
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• Packing Group：III
• PackingGroup：III
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Fluorobenzonitrile

Introduction to 2-Fluorobenzonitrile (CAS No. 394-47-8)

2-Fluorobenzonitrile, with the chemical formula C₇H₅FN, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and materials science due to its versatile reactivity and structural properties. This compound, identified by its CAS number 394-47-8, serves as a crucial intermediate in the synthesis of various bioactive molecules and advanced materials. Its unique combination of a benzene ring substituted with a fluorine atom and a nitrile group makes it a valuable building block for medicinal chemistry and industrial applications.

The fluorine atom in 2-Fluorobenzonitrile introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic system. This feature is particularly useful in drug design, where fluorine substitution often enhances metabolic stability, binding affinity, and pharmacokinetic profiles of therapeutic agents. Recent studies have highlighted the role of fluorinated benzonitriles in developing small-molecule inhibitors targeting various diseases, including cancer and infectious disorders.

In pharmaceutical research, 2-Fluorobenzonitrile is widely employed in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, researchers have leveraged its reactivity to construct fluorinated pyridines and pyrimidines, which are key motifs in many modern drugs. The CAS No. 394-47-8 designation ensures precise identification and regulatory compliance, facilitating its use in both academic and industrial settings.

One of the most compelling applications of 2-Fluorobenzonitrile lies in the development of organic electronic materials. Its conjugated system and electron-withdrawing nitrile group make it an excellent precursor for creating semiconducting polymers and small molecules used in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this area have demonstrated that fluorinated benzonitriles can improve charge transport properties, leading to more efficient and durable electronic devices.

The chemical reactivity of 2-Fluorobenzonitrile also makes it a valuable tool for synthetic chemists. It can undergo nucleophilic addition reactions with aliphatic or aromatic amines to form amidines, which are further transformed into pharmacologically relevant scaffolds. Additionally, its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, allows for the introduction of diverse substituents onto the benzene ring, expanding its utility in drug discovery.

Recent research has also explored the role of 2-Fluorobenzonitrile in medicinal chemistry through computational modeling and high-throughput screening. Studies have shown that fluorinated benzonitriles can serve as scaffolds for developing next-generation antibiotics by targeting bacterial enzymes essential for survival. The incorporation of fluorine into these molecules enhances their binding affinity to bacterial proteins while minimizing toxicity to human cells.

In conclusion, 2-Fluorobenzonitrile (CAS No. 394-47-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in drug synthesis, an electronic material precursor, and a synthetic building block for innovative chemical transformations. As research continues to uncover new methodologies for utilizing fluorinated aromatic compounds, the importance of 2-Fluorobenzonitrile is likely to grow even further.